Cas no 1256794-79-2 (4-Amino-2-bromo-6-(chloromethyl)pyridine)

• Product Name: 4-Amino-2-bromo-6-(chloromethyl)pyridine
• CAS No: 1256794-79-2
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 4898760
• Update Time: 2025-11-01

4-Amino-2-bromo-6-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromo-6-(chloromethyl)pyridine

• Inchi： 1S/C6H6BrClN2/c7-6-2-4(9)1-5(3-8)10-6/h1-2H,3H2,(H2,9,10)
• InChI Key： CYRIANTUVJNGAR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CCl)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-bromo-6-(chloromethyl)pyridine

Introduction to 4-Amino-2-bromo-6-(chloromethyl)pyridine (CAS No: 1256794-79-2)

4-Amino-2-bromo-6-(chloromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1256794-79-2, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmacological relevance. The structural features of 4-amino-2-bromo-6-(chloromethyl)pyridine, including its amino, bromo, and chloromethyl substituents, contribute to its unique reactivity and potential utility in the synthesis of bioactive molecules.

The significance of 4-amino-2-bromo-6-(chloromethyl)pyridine lies in its potential as a key intermediate in the development of novel therapeutic agents. The presence of multiple reactive sites on its molecular framework allows for diverse chemical modifications, making it a valuable scaffold for drug discovery programs. Recent advancements in synthetic methodologies have further enhanced the accessibility and functionality of this compound, enabling researchers to explore its applications in various therapeutic areas.

In the realm of medicinal chemistry, 4-amino-2-bromo-6-(chloromethyl)pyridine has been investigated for its role in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in developing compounds that modulate kinases and other enzymes implicated in cancer progression. The bromo and chloromethyl groups serve as handles for further functionalization, allowing chemists to introduce additional pharmacophores or optimize pharmacokinetic properties. These modifications are crucial for enhancing the potency, selectivity, and overall efficacy of potential drug candidates.

One notable application of 4-amino-2-bromo-6-(chloromethyl)pyridine is in the design of antimicrobial agents. The pyridine core is a common motif in many antibiotics and antifungal drugs, and the introduction of amino and halogenated substituents can enhance binding interactions with microbial targets. Research has shown that derivatives of this compound exhibit promising activity against resistant bacterial strains, highlighting its potential as a lead compound in antimicrobial drug development. The ability to fine-tune the structure through strategic functionalization makes 4-amino-2-bromo-6-(chloromethyl)pyridine a valuable asset in combating emerging infectious diseases.

The synthetic versatility of 4-amino-2-bromo-6-(chloromethyl)pyridine also extends to the development of imaging agents for diagnostic purposes. Pyridine-based compounds have been widely used in positron emission tomography (PET) and magnetic resonance imaging (MRI) due to their ability to interact with biological targets and emit detectable signals. By incorporating radioactive isotopes or contrast agents into derivatives of this compound, researchers can create novel diagnostic tools for early detection and monitoring of diseases such as cancer and neurodegenerative disorders. The chloromethyl group provides a convenient site for radiolabeling or conjugation with biomolecules, facilitating the synthesis of high-quality imaging probes.

Another area where 4-amino-2-bromo-6-(chloromethyl)pyridine has shown promise is in the field of immunotherapy. The immune system plays a critical role in recognizing and eliminating abnormal cells, making it a key target for therapeutic intervention. Pyridine derivatives have been explored as immunomodulators, capable of enhancing immune responses or suppressing unwanted inflammation. Researchers have utilized 4-amino-2-bromo-6-(chloromethyl)pyridine as a starting material to synthesize compounds that interact with immune cells and modulate their activity. These findings contribute to the growing body of evidence supporting the use of heterocyclic compounds in developing next-generation immunotherapies.

The chemical reactivity of 4-amino-2-bromo-6-(chloromethyl)pyridine also makes it a valuable tool in materials science applications beyond pharmaceuticals. For example, its ability to undergo cross-coupling reactions allows for the construction of complex organic frameworks used in organic electronics and catalysis. By integrating this compound into polymers or nanoparticles, scientists can develop novel materials with tailored properties for applications such as sensors, coatings, or energy storage devices. The versatility of 4-amino-2-bromo-6-(chloromethyl)pyridine underscores its importance not only as a pharmaceutical intermediate but also as a building block for advanced materials.

In conclusion, 4-amino-2-bromo-6-(chloromethyl)pyridine (CAS No: 1256794-79-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features enable diverse functionalization strategies, making it an indispensable tool in drug discovery, diagnostics, immunotherapy, and materials science. As research continues to uncover new applications and synthetic pathways for this compound, its importance is likely to grow further. The ongoing exploration of its biological activities and chemical transformations promises to yield innovative solutions to some of today's most pressing scientific challenges.